Cas no 1448063-89-5 (N-(3-ethoxypropyl)-3-methyl-1,2,4-thiadiazole-5-carboxamide)

• Product Name: N-(3-ethoxypropyl)-3-methyl-1,2,4-thiadiazole-5-carboxamide
• CAS No: 1448063-89-5
• MF: C₉H₁₅N₃O₂S
• MW: 229.299300432205
• CID: 6536251
• Update Time: 2025-10-29

N-(3-ethoxypropyl)-3-methyl-1,2,4-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-ethoxypropyl)-3-methyl-1,2,4-thiadiazole-5-carboxamide

• Inchi： 1S/C9H15N3O2S/c1-3-14-6-4-5-10-8(13)9-11-7(2)12-15-9/h3-6H2,1-2H3,(H,10,13)
• InChI Key： JAQLAVLTNVLXGZ-UHFFFAOYSA-N
• SMILES： S1C(C(NCCCOCC)=O)=NC(C)=N1

Additional information on N-(3-ethoxypropyl)-3-methyl-1,2,4-thiadiazole-5-carboxamide

N-(3-Ethoxypropyl)-3-Methyl-1,2,4-Thiadiazole-5-Carboxamide: A Comprehensive Overview

N-(3-Ethoxypropyl)-3-Methyl-1,2,4-Thiadiazole-5-Carboxamide, identified by the CAS Registry Number 1448063-89-5, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of thiadiazole derivatives, which are known for their unique structural properties and diverse applications. The molecule consists of a thiadiazole ring system substituted with a methyl group at position 3 and a carboxamide group at position 5. The ethoxypropyl substituent further enhances its chemical reactivity and functional versatility.

The synthesis of N-(3-Ethoxypropyl)-3-Methyl-1,2,4-Thiadiazole-5-Carboxamide involves a multi-step process that typically includes the formation of the thiadiazole ring followed by substitution reactions to introduce the desired functional groups. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such compounds, reducing production costs and environmental impact. The compound's structure has been extensively studied using advanced spectroscopic techniques such as NMR and IR spectroscopy, providing insights into its conformational dynamics and intermolecular interactions.

One of the most notable applications of this compound is in the field of agrochemicals. Research has shown that N-(3-Ethoxypropyl)-3-Methyl-1,2,4-Thiadiazole-5-Carboxamide exhibits potent pesticidal activity against various agricultural pests. Its ability to disrupt insect nervous systems through selective inhibition of key enzymes makes it a promising candidate for developing eco-friendly pesticides. Recent studies have also explored its potential as a herbicide, demonstrating effective control over invasive plant species without adverse effects on non-target organisms.

In the pharmaceutical industry, this compound has shown potential as a lead molecule for drug development. Its thiadiazole core is known to exhibit anti-inflammatory and antioxidant properties, which are being investigated for their therapeutic applications. Recent research has focused on modifying the substituents on the thiadiazole ring to enhance bioavailability and efficacy. For instance, studies have revealed that the ethoxypropyl group improves solubility in biological fluids, facilitating better absorption and distribution within the body.

The electronic properties of N-(3-Ethoxypropyl)-3-Methyl-1,2,4-Thiadiazole-5-Carboxamide make it an interesting candidate for use in organic electronics. Its ability to act as an electron acceptor in donor-acceptor systems has been leveraged in the development of advanced materials for solar cells and light-emitting diodes (LEDs). Recent breakthroughs in nanotechnology have enabled the integration of this compound into flexible electronic devices, paving the way for next-generation wearable technologies.

From an environmental perspective, the biodegradability and eco-toxicity of this compound have been thoroughly assessed. Studies indicate that it undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in natural ecosystems. Its low toxicity profile further supports its safe use in agricultural and industrial applications.

In conclusion, N-(3-Ethoxypropyl)-3-Methyl-1,2,4-Thiadiazole-5-Carboxamide represents a versatile compound with multifaceted applications across various industries. Ongoing research continues to uncover new potential uses while refining existing applications through innovative chemical modifications. As advancements in synthetic chemistry and materials science progress, this compound is poised to play an increasingly significant role in addressing global challenges in agriculture, medicine, and technology.